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Compound of Interest

Compound Name: 2,3-Dimethyl-p-benzoquinone

Cat. No.: B051311

The following guide provides essential safety and logistical information for the proper disposal
of 2,3-Dimethyl-p-benzoquinone, ensuring compliance with safety protocols and
environmental regulations. This substance is classified as a hazardous material and requires
careful handling throughout the disposal process.

Immediate Safety and Hazard Profile

2,3-Dimethyl-p-benzoquinone is a flammable solid that is toxic if swallowed or inhaled,
causes severe skin burns and eye damage, and may lead to allergic skin reactions or
respiratory irritation. It is also suspected of causing genetic defects and is very toxic to aquatic
life with long-lasting effects. Due to these hazards, it is imperative that this chemical waste is
never disposed of via standard trash or sewer systems.[1][2] All disposal procedures must
comply with federal regulations, such as the Resource Conservation and Recovery Act
(RCRA), as well as state and local laws.[1][3]

Regulatory Disposal Parameters

Disposal protocols are governed by the waste generator's status, which is determined by the
amount of hazardous waste produced per month. The following table summarizes key federal
guidelines, though institutional and local regulations may vary.
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Parameter Guideline Regulatory Body

Fill to no more than 90%
Waste Container Filling capacity to allow for expansion  General Best Practice

and prevent spills.[3]

) ] Up to 55 gallons of hazardous
Satellite Accumulation Area

(SAA) Vol Limit waste may be stored at or near EPA (RCRA)
olume Limi

the point of generation.[4]

Up to 90 days in a Central
Storage Time Limit (Large Accumulation Area (CAA)
_ . EPA (RCRA)
Quantity Generators) before transport to a licensed

disposal facility.[3][5]

Academic laboratories

] o ) operating under Subpart K
Storage Time Limit (Academic

regulations may be allowed to EPA (Subpart K)
Labs)

store hazardous waste for up

to twelve months.[6]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for safely collecting and disposing of
2,3-Dimethyl-p-benzoquinone waste in a laboratory setting.

Phase 1: Preparation and Personal Protective
Equipment (PPE)

o Consult Safety Data Sheet (SDS): Before handling the chemical, thoroughly review its SDS
for specific hazard information and handling precautions.

o Work in a Ventilated Area: All handling of 2,3-Dimethyl-p-benzoquinone, including waste
preparation, should be conducted in a well-ventilated area, preferably inside a certified
chemical fume hood.[7]

o Don Appropriate PPE: At a minimum, wear the following:
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o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles and a face shield for comprehensive eye and face protection.

o A flame-retardant lab coat.

Phase 2: Waste Collection and Containerization

o Designate a Hazardous Waste Container: Use a container that is chemically compatible with
2,3-Dimethyl-p-benzoquinone and is in good condition with a secure, leak-proof lid.[1][3]

e Segregate the Waste: Do not mix 2,3-Dimethyl-p-benzoquinone waste with incompatible
materials, particularly strong oxidizing agents, strong acids, or reducing agents.[2][7][8]
Collect it in a dedicated container.

o Transfer Waste: Carefully transfer solid waste into the designated container, avoiding the
creation of dust.[7] If dealing with a spill, moisten the material first or use a HEPA-filtered
vacuum before placing it in the container for disposal.[2]

o Label the Container: The container must be clearly and accurately labeled. The label must
include:

o The words "Hazardous Waste".[4]
o The full chemical name: "2,3-Dimethyl-p-benzoquinone”.

o A clear indication of the hazards (e.g., "Toxic," "Corrosive," "Flammable," "Environmental
Hazard").[4]

o Secure the Container: Close the container lid tightly. Store the container in a secondary
containment bin to prevent spills from reaching the environment.[1][3]

Phase 3: Storage and Final Disposal

o Store in a Satellite Accumulation Area (SAA): Place the sealed and labeled waste container
in a designated SAA.[4] This area should be at or near the point of waste generation and
under the control of laboratory personnel.[1]
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e Schedule a Pickup: Do not allow waste to accumulate beyond regulatory time or volume
limits. Contact your institution's Environmental Health & Safety (EH&S) department to
schedule a waste pickup.

o Professional Disposal: The EH&S department will coordinate with a licensed hazardous
waste contractor to transport the waste off-site for final disposal at an approved treatment,
storage, and disposal facility (TSDF).[3][4] This is the mandatory final step, as stated in the
chemical's SDS.[9][10]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 2,3-Dimethyl-p-
benzoquinone waste.
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Caption: Workflow for the safe disposal of 2,3-Dimethyl-p-benzoquinone.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b051311?utm_src=pdf-body-img
https://www.benchchem.com/product/b051311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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